Cas no 105686-10-0 (Imidazolidinetrione, [(3,4-dimethoxyphenyl)methyl]-)

• Product Name: Imidazolidinetrione, [(3,4-dimethoxyphenyl)methyl]-
• CAS No: 105686-10-0
• MF: C₁₂H₁₂N₂O₅
• MW: 264.234083175659
• CID: 1162463
• PubChem ID: 3719813
• Update Time: 2025-11-01

Imidazolidinetrione, [(3,4-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Imidazolidinetrione, [(3,4-dimethoxyphenyl)methyl]-
• 1-[(3,4-dimethoxyphenyl)methyl]imidazolidine-2,4,5-trione
• SCHEMBL10341825
• 1-[(3,4-Dimethoxyphenyl)methyl]-2,4,5-imidazolidinetrione
• AKOS005100736
• 7M-766
• DTXSID701198431
• 1-(3,4-dimethoxybenzyl)-1H-imidazole-2,4,5(3H)-trione
• 105686-10-0

• Inchi： 1S/C12H12N2O5/c1-18-8-4-3-7(5-9(8)19-2)6-14-11(16)10(15)13-12(14)17/h3-5H,6H2,1-2H3,(H,13,15,17)
• InChI Key： JQVAZQVKCFBUDY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CN1C(NC(C1=O)=O)=O)OC

Computed Properties

• Exact Mass: 264.075
• Monoisotopic Mass: 264.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.9Ų

Additional information on Imidazolidinetrione, [(3,4-dimethoxyphenyl)methyl]-

Imidazolidinetrione, [(3,4-dimethoxyphenyl)methyl]- (CAS No. 105686-10-0): A Comprehensive Overview

Imidazolidinetrione, [(3,4-dimethoxyphenyl)methyl]-, identified by its CAS number 105686-10-0, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of the imidazolidinone core and the 3,4-dimethoxyphenyl substituent makes it a versatile molecule for further functionalization and study.

The compound's structure consists of a five-membered ring containing two nitrogen atoms, which is characteristic of imidazolidinone derivatives. The (3,4-dimethoxyphenyl)methyl group attached to the ring introduces additional functionality, making it a valuable intermediate in organic synthesis. This particular arrangement of atoms allows for diverse chemical reactions, including nucleophilic substitution and condensation reactions, which are pivotal in the development of new pharmaceuticals and agrochemicals.

In recent years, Imidazolidinetrione, [(3,4-dimethoxyphenyl)methyl]- has been explored for its potential in medicinal chemistry. Researchers have been particularly interested in its ability to act as a precursor for more complex molecules with therapeutic properties. The dimethoxyphenyl moiety can be modified to introduce various pharmacophores, enhancing the compound's utility in drug design. For instance, studies have shown that derivatives of this compound exhibit antimicrobial and anti-inflammatory activities, making them promising candidates for further development.

The synthesis of Imidazolidinetrione, [(3,4-dimethoxyphenyl)methyl]- involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include condensation reactions between appropriate precursors followed by cyclization to form the imidazolidinone ring. The introduction of the 3,4-dimethoxyphenyl group is often achieved through Friedel-Crafts alkylation or similar electrophilic aromatic substitution reactions. These synthetic pathways highlight the compound's importance as a building block in organic chemistry.

One of the most compelling aspects of Imidazolidinetrione, [(3,4-dimethoxyphenyl)methyl]- is its potential in material science. The compound's ability to form stable complexes with other molecules makes it useful in the development of novel materials with enhanced properties. For example, researchers have investigated its use in creating metal-organic frameworks (MOFs) and coordination polymers. These materials have applications ranging from gas storage to catalysis, demonstrating the broad utility of this compound.

The pharmaceutical industry has also shown interest in Imidazolidinetrione derivatives due to their biological activity. Recent studies have demonstrated that modifications to the (3,4-dimethoxyphenyl)methyl group can significantly alter the compound's pharmacological profile. For instance, certain derivatives have been found to inhibit specific enzymes involved in inflammatory pathways. This finding opens up new avenues for developing drugs that target chronic inflammatory diseases without causing significant side effects.

In addition to its pharmaceutical applications, Imidazolidinetrione, [(3,4-dimethoxyphenyl)methyl]- has potential uses in agrochemicals. Researchers are exploring its role as an intermediate in the synthesis of herbicides and pesticides. The structural flexibility of this compound allows for the creation of derivatives with tailored biological activities against specific pests or weeds. Such applications could contribute to more sustainable agricultural practices by reducing reliance on traditional chemical agents.

The environmental impact of using Imidazolidinetrione-based compounds is also a topic of interest. Studies have examined their biodegradability and potential toxicity to aquatic organisms. Fortunately, preliminary findings suggest that many derivatives are relatively stable under environmental conditions but can be broken down by microbial action over time. This balance between stability and biodegradability makes them suitable for use in various applications without posing significant environmental risks.

Future research on Imidazolidinetrione, [(3,4-dimethoxyphenyl)methyl]- is likely to focus on optimizing synthetic routes for higher yields and purity. Advances in catalytic methods and green chemistry principles could further enhance the efficiency of producing this compound and its derivatives. Additionally, computational modeling techniques are being employed to predict the biological activity of new derivatives before they are synthesized in the lab.

The integration of machine learning into drug discovery has also opened new possibilities for exploring Imidazolidinetrione-based compounds. By leveraging large datasets and predictive algorithms, researchers can identify novel molecular structures with desired properties more efficiently than traditional methods alone. This approach could accelerate the development of new drugs based on this versatile scaffold.

In conclusion, Imidazolidinetrione, [(3,4-dimethoxyphenyl)methyl]- (CAS No. 105686-10-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure and reactivity make it a valuable tool for organic synthesis, material science, pharmaceutical development, and agrochemical innovation. As research continues to uncover new applications for this compound and its derivatives。